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Compound of Interest

Compound Name: 1-Butenylboronic acid
CAS No.: 1005452-36-7
Cat. No.: B3070723
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Spectroscopic Analysis & Characterization
Guide: 1-Butenylboronic Acid
Executive Summary: The Reagent & The Challenge

1-Butenylboronic acid (specifically the trans isomer, CAS: 7547-97-9) is a critical nucleophile
in Suzuki-Miyaura cross-coupling reactions, primarily used to introduce the 1-butenyl moiety
into aryl or vinyl halides. This facilitates the synthesis of dienes and complex pharmacophores.

The Core Characterization Challenge: Unlike simple organic molecules, 1-Butenylboronic
acid exists in a dynamic equilibrium with its cyclic anhydride, tris(1-butenyl)boroxine. This
dehydration occurs spontaneously upon storage or during drying. Consequently, "pure"
samples often appear as mixtures in spectroscopic analysis.

e Boronic Acid Form: Monomeric, favored in wet solvents (e.g., D20, wet DMSO-de).

o Boroxine Form: Trimeric anhydride, favored in dry, non-polar solvents (e.g., CDCI3) and solid
state.
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This guide details how to distinguish these species, quantify purity, and validate downstream
coupling products.

Spectroscopic Characterization Workflow

The following diagram illustrates the decision matrix for analyzing this reagent and its coupling
products.
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Figure 1: Analytical workflow emphasizing solvent effects on the boronic acid/boroxine
equilibrium.

Deep Dive: NMR Spectroscopy

NMR is the gold standard for characterizing 1-Butenylboronic acid. The key is identifying the
trans-alkene geometry and the boron-attached carbon.

1H NMR (Proton)

Solvent Recommendation: DMSO-de (often with a drop of D20) is preferred to simplify the
spectrum to the monomeric acid form. In CDClIs, you will likely see broadened peaks or dual
sets of signals due to the boroxine equilibrium [1].

Diagnostic Signals (trans-isomer):
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. Chemical Shift Lo Coupling (J Diagnostic
Position Multiplicity
(3 ppm) Hz) Value
Confirms trans
J~18 Hz
_ dt (doublet of geometry.
H-2 (B-vinyl) 6.40 - 6.70 . (trans), 6 Hz .
triplets) . Downfield due
(vicinal)
to beta-effect.
Upfield vinylic
H-1 (a-vinyl) 5.40-5.80 d (doublet) or dt J~18Hz signal. Attached
directly to Boron.
Connects ethyl
H-3 (Allylic) 2.10-2.30 gqdorm - chain to vinyl
system.
) Terminal methyl
H-4 (Methyl) 0.90-1.10 t (triplet) J~7Hz

group.

| B-OH | ~7.00 - 8.00 | Broad s | - | Disappears with D20 shake. |

Note: In the boroxine form (dry CDCIs), vinylic signals typically shift downfield by 0.1-0.3 ppm.

11B NMR (Boron)

Boron-11 is a quadrupolar nucleus, resulting in broad lines. However, it is the best tool to
distinguish the acid from the anhydride.

e Boronic Acid (Monomer): & ~ 29-31 ppm (Broad singlet).
e Boroxine (Trimer): & ~ 32-35 ppm (Broader singlet).
o Tetrahedral Boronate (e.g., with base): d ~ 0-5 ppm (Sharp singlet).

Protocol Tip: Use a quartz NMR tube if high-precision boron quantification is required to avoid
background signal from borosilicate glass (though usually negligible for qualitative work) [2].

Mass Spectrometry: The Artifact Trap
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Mass spectrometry (MS) of boronic acids is notoriously difficult due to low ionization efficiency
and in-source dehydration.

Common Artifacts in ESI-MS (Negative Mode):
o Dehydration: You will rarely see the molecular ion

. Instead, you often see the boroxine peak or solvated adducts.

« Esterification: If Methanol (MeOH) is used as the carrier solvent, 1-Butenylboronic acid
rapidly forms methyl esters in the source, appearing as

e Glass Contamination: Borates leaching from glass bottles can create background signals at
m/z 50-100 range [3].

Recommended MS Protocol:
« lonization: ESI Negative Mode.

» Solvent: Acetonitrile/Water (50:50) with 0.1% Formic Acid (for positive mode) or Ammonium
Acetate (for negative mode). Avoid Methanol to prevent esterification artifacts.

e Target lons: Look for the trimeric boroxine cluster or the
of the ester if pre-derivatized with pinacol.

Comparative Analysis: Alternatives & Derivatives

When 1-Butenylboronic acid proves too unstable or difficult to handle, derivatives are used.
The table below compares their performance.
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1-Butenylboronic

K-Trifluoroborate

Feature . Pinacol Ester (Bpin)
Acid (BF3K)
CAS 7547-97-9 52356-07-3 329976-73-0
High .
- Low Very High (Air/Water
Stability o (Chromatography
(Dehydrates/Oxidizes) stable)
stable)
High (High active Low (Loss of heavy
Atom Economy Moderate

mass %)

pinacol)

Reactivity

High (No hydrolysis

needed)

Moderate (Requires Low (Requires slow

hydrolysis) release)

Analysis Ease

Difficult (Equilibrium)

Excellent (Sharp
NMR)

Good (19F NMR

diagnostic)

11B NMR Shift

~30 ppm

~2-4 ppm (Coupled to

~30 ppm
pp A

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is optimized for 1-Butenylboronic acid, accounting for its potential volatility and

stoichiometry issues (acid/boroxine mix).

Reaction Scheme: Aryl-Br + 1-Butenyl-B(OH)2 --[Pd, Base]--> Aryl-(trans)-1-Butene

Step-by-Step Methodology:

o Stoichiometry Adjustment: Assume the reagent is partially dehydrated. Use 1.2 - 1.5

equivalents of the boronic acid relative to the aryl halide.

o Catalyst System: Pd(dppf)Clz (3-5 mol%) is robust for alkenyl couplings.

e Base & Solvent: Use K2COs (3 equiv) in Dioxane:Water (4:1). The water is crucial; it

hydrolyzes any boroxine back to the reactive boronic acid species [4].

o Temperature: Heat to 80-90°C. Note: 1-Butenylboronic acid is volatile. Seal the reaction

vessel tightly.
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o Workup:
o Cool to RT.
o Dilute with EtOAc, wash with water.

o Crucial: Wash the organic layer with 1M NaOH to remove unreacted boronic acid (which
forms a water-soluble borate salt). This simplifies purification.[1]

» Product Characterization:
o Look for the disappearance of the B-C signal in NMR.
o Confirm the retention of the trans alkene coupling constant (J ~16-18 Hz) in the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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